Cas no 1644548-98-0 (Methyl 4-(difluoromethyl)thiazole-2-carboxylate)
1644548-98-0 structure
Product Name:Methyl 4-(difluoromethyl)thiazole-2-carboxylate
CAS No:1644548-98-0
MF:C6H5F2NO2S
MW:193.17120718956
CID:4820473
Update Time:2023-08-19
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(difluoromethyl)thiazole-2-carboxylate
- COC(=O)c1nc(cs1)C(F)F
-
- Inchi: 1S/C6H5F2NO2S/c1-11-6(10)5-9-3(2-12-5)4(7)8/h2,4H,1H3
- InChI Key: YKRIJFVBCBDMOU-UHFFFAOYSA-N
- SMILES: S1C=C(C(F)F)N=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 1.8
- Topological Polar Surface Area: 67.4
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507520-1g |
Methyl4-(difluoromethyl)thiazole-2-carboxylate |
1644548-98-0 | 97% | 1g |
$806 | 2022-09-29 | |
| Alichem | A059004632-1g |
Methyl 4-(difluoromethyl)thiazole-2-carboxylate |
1644548-98-0 | 95% | 1g |
$860.72 | 2022-04-02 |
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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